N,N'-Diphenylselenourea

• CAS No.: 16519-43-0
• Molecular Formula: C13H11N2Se
• Molecular Weight: 274.21 g/mol
• InChI: InChI=1S/C13H11N2Se/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H,(H,14,15)
• InChI Key: HCQIMRWTFHRGOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)[Se]

Description

N,N’-Diphenylselenourea is an organoselenium compound with the molecular formula C13H12N2Se It is characterized by the presence of selenium in its structure, which imparts unique chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

N,N’-Diphenylselenourea can be synthesized through the reaction of selenourea with aniline derivatives. One common method involves the reaction of selenourea with diphenylamine in the presence of a suitable catalyst under controlled conditions. The reaction typically takes place in a solvent such as methanol or ethanol, and the product is isolated through crystallization .

Industrial Production Methods

While specific industrial production methods for N,N’-Diphenylselenourea are not well-documented, the synthesis generally follows similar principles as laboratory-scale preparation. The scalability of the reaction would involve optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

N,N’-Diphenylselenourea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form selenoxide derivatives.

Reduction: Reduction reactions can convert it to selenide compounds.

Substitution: It can participate in substitution reactions where the selenium atom is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Halogenating agents and nucleophiles are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of N,N’-Diphenylselenourea can yield diphenylselenoxide, while reduction can produce diphenylselenide .

Scientific Research Applications

N,N’-Diphenylselenourea has several applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with transition metals.

Biology: The compound’s selenium content makes it a candidate for studying selenium’s biological roles and potential therapeutic effects.

Medicine: Research is ongoing to explore its potential as an anticancer agent due to its ability to form complexes with metals that exhibit cytotoxic properties.

Industry: It may be used in the synthesis of other organoselenium compounds and materials with specific electronic or optical properties.

Mechanism of Action

The mechanism by which N,N’-Diphenylselenourea exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The selenium atom in the compound can participate in redox reactions, influencing cellular oxidative stress and signaling pathways. Additionally, its ability to form complexes with metals can modulate the activity of metalloproteins and enzymes .

Comparison with Similar Compounds

Similar Compounds

N,N’-Diphenylthiourea: Similar in structure but contains sulfur instead of selenium.

N,N’-Diphenylurea: Lacks the selenium atom, making it less reactive in certain chemical contexts.

Selenourea: Contains selenium but lacks the phenyl groups, resulting in different chemical properties.

Uniqueness

N,N’-Diphenylselenourea is unique due to the presence of selenium, which imparts distinct redox properties and the ability to form stable complexes with transition metals. This makes it particularly valuable in research areas exploring the roles of selenium in biological systems and the development of selenium-based therapeutic agents .